Cas no 1805308-16-0 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805308-16-0
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4846297
• Update Time: 2025-10-29

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-8(19)3-5-2-7(21-11(15,16)17)18-6(4-12)9(5)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： XIVFSORSENBQCF-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate

Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate

The compound Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805308-16-0) is a highly specialized organic compound with a complex structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging uses in synthetic chemistry. The molecule features a pyridine ring substituted with several functional groups, including a methyl group, a chloromethyl group, a difluoromethyl group, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives like Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate in the development of advanced materials and pharmaceutical agents. For instance, researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the field of oncology. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of drugs, making this compound a promising candidate for further exploration.

The synthesis of Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine ring through cyclization reactions, followed by the introduction of substituents via electrophilic substitution or nucleophilic aromatic substitution. The use of fluorinated groups in this compound adds complexity to its synthesis but also enhances its chemical stability and reactivity.

In terms of physical properties, Methyl 2-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetate exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. The compound is also relatively stable under normal storage conditions, though it should be protected from moisture and light to prevent degradation.

One of the most significant applications of this compound is in the field of agrochemicals. Studies have demonstrated that Methyl 2-(chlorom methyl) derivatives can act as effective herbicides or insecticides due to their ability to inhibit key enzymatic pathways in target organisms. The presence of fluorinated groups further enhances their efficacy by improving their selectivity and reducing environmental impact.

Moreover, Methyl 2-(chloro methyl) compounds have been investigated for their potential use in electronic materials. The trifluoro methoxy group imparts electron-withdrawing properties to the molecule, which can be advantageous in the development of high-performance polymers or organic semiconductors. Recent research has focused on incorporating these compounds into thin-film transistor (TFT) devices, where they show promise for improving device stability and operational efficiency.

Another area where M ethyl 2 -(chloro methyl) derivatives are gaining attention is in drug discovery. The unique combination of functional groups in this compound allows for diverse interactions with biological systems, making it a valuable tool for designing novel therapeutic agents. For example, researchers have explored its potential as an inhibitor of kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

In conclusion, M ethyl 2 -(chloro methyl) compounds like CAS No. 1805308-16-0 represent an exciting class of chemicals with broad applicability across multiple industries. Their complex structure and functional groups endow them with unique properties that make them indispensable in modern chemistry and materials science. As research continues to uncover new applications for these compounds, their role in advancing technology and medicine is likely to grow even further.